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Compound of Interest

Compound Name: Perfluoro-tert-butanol

Cat. No.: B1216648 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available environmental and

safety data for perfluoro-tert-butanol (PFTB). Due to its unique properties, PFTB is a valuable

compound in various scientific and industrial applications, including as a solvent and in the

synthesis of specialty chemicals.[1] However, as with many perfluorinated compounds,

concerns regarding its environmental fate and potential health effects necessitate a thorough

evaluation. This document summarizes key data from safety data sheets, toxicological studies,

and environmental science literature to inform safe handling, risk assessment, and future

research.

Chemical and Physical Properties
Perfluoro-tert-butanol is a colorless liquid with high thermal stability and resistance to

chemical degradation.[1] Its fully fluorinated tert-butyl group imparts both hydrophobic and

lipophobic characteristics.[1]
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Property Value Source

CAS Number 2378-02-1 [1]

Molecular Formula C4HF9O [1]

Molecular Weight 236.04 g/mol

Boiling Point 45 °C [2]

Melting Point -15 °C [2]

Density 1.693 g/mL at 25 °C [2]

Vapor Pressure 357.7 hPa at 20 °C [2]

Flash Point 44-45 °C [2]

Water Solubility No data available [2]

pKa 5.4

Safety Data
Toxicological Data
The primary hazards associated with perfluoro-tert-butanol are acute inhalation toxicity, skin

irritation, and serious eye irritation.[3][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.researchgate.net/publication/10573948_Atmospheric_Lifetime_of_Fluorotelomer_Alcohols
https://www.researchgate.net/publication/10573948_Atmospheric_Lifetime_of_Fluorotelomer_Alcohols
https://pubs.acs.org/doi/abs/10.1021/jp8114918
https://pubs.acs.org/doi/abs/10.1021/jp8114918
https://pubs.acs.org/doi/abs/10.1021/jp8114918
https://pubs.acs.org/doi/abs/10.1021/jp8114918
https://pubs.acs.org/doi/abs/10.1021/jp8114918
https://pubs.acs.org/doi/abs/10.1021/jp8114918
https://www.benchchem.com/product/b1216648?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/19402663/
https://www.researchgate.net/publication/280966120_Estimation_of_The_Global_Warming_Potential_of_Fluorinated_Green_House_Gases
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216648?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Endpoint Species Value Classification Source

Acute Inhalation

Toxicity
Mouse

LC50: 5,115

mg/L (4 h)
Toxic if inhaled [5]

Acute Inhalation

Toxicity (QSAR)
Mouse

pLC50: 4.363 [-

log(mmol/m^3)]
-

Skin

Corrosion/Irritatio

n

-
Causes skin

irritation
Warning [3][4]

Serious Eye

Damage/Irritation
-

Causes serious

eye irritation
Warning [3][4]

Specific Target

Organ Toxicity

(Single

Exposure)

-

May cause

respiratory

irritation

Warning [4][5]

Symptoms of overexposure may include headache, dizziness, tiredness, nausea, and vomiting.

[3]

Handling and Personal Protective Equipment (PPE)
Proper handling and storage are crucial to minimize exposure risks.

Handling: Use only in well-ventilated areas or outdoors.[3] Avoid breathing vapors or mist.[5]

Avoid contact with skin, eyes, and clothing.[5]

Storage: Store in a cool, dry, and well-ventilated place.[5] Keep containers tightly closed.[3]

[5]

Personal Protective Equipment:

Eye/Face Protection: Wear chemical safety goggles or a face shield.[4]

Skin Protection: Wear protective gloves (Viton® is recommended) and clothing to prevent

skin contact.[3]
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Respiratory Protection: If ventilation is inadequate, use a suitable respirator.[4]

Environmental Data
There is a notable lack of specific experimental data for the environmental fate and effects of

perfluoro-tert-butanol. Many safety data sheets explicitly state "no data available" for

ecotoxicity, persistence, and bioaccumulation.[2] General concerns for perfluorinated

compounds include their persistence in the environment and potential for bioaccumulation.[1]

Environmental Fate
Parameter Finding Remarks Source

Persistence and

Degradability

No experimental data

available.

Perfluorinated

compounds are

generally known for

their persistence.

One safety data sheet

suggests persistence

is "unlikely" based on

available information,

but no supporting data

is provided.

[3]

Bioaccumulative

Potential

No experimental data

available.

One safety data sheet

suggests

bioaccumulation is

"unlikely," but no

supporting data is

provided.

[3]

Mobility in Soil

Likely to be mobile in

the environment due

to its volatility.

The product contains

volatile organic

compounds (VOCs)

that will evaporate

easily.

[3]

Ecotoxicity
No quantitative data (e.g., LC50 for fish, EC50 for daphnia) for the aquatic toxicity of perfluoro-
tert-butanol were found in the reviewed literature and safety data sheets.

Atmospheric Lifetime and Global Warming Potential
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While a specific atmospheric lifetime for perfluoro-tert-butanol has not been determined, a

radiative efficiency value has been reported.

Parameter Value Source

Radiative Efficiency
37.4 W m⁻² ppb⁻¹ (from a

1995 source)

The Global Warming Potential (GWP) is calculated based on the radiative efficiency and the

atmospheric lifetime of a compound. Without a determined atmospheric lifetime, an accurate

GWP cannot be calculated. However, the high radiative efficiency suggests that if the

atmospheric lifetime is significant, the GWP could also be substantial.

Experimental Protocols
Detailed experimental protocols for assessing the environmental and safety aspects of

chemicals are established by organizations such as the Organisation for Economic Co-

operation and Development (OECD). The following sections describe the general

methodologies relevant to the data presented in this guide.

Acute Inhalation Toxicity (OECD TG 403)
This test guideline describes the procedure for determining the acute toxicity of a substance

when administered via inhalation.

Principle: Groups of animals, typically rodents, are exposed to the test substance at various

concentrations for a defined period (usually 4 hours).

Procedure:

Test Animals: Healthy, young adult animals of a single sex (or both if significant differences

are expected) are used.

Exposure: The animals are exposed in inhalation chambers to the test substance as a

gas, vapor, or aerosol at a series of concentrations. A control group is exposed to clean air

under the same conditions.
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Observation: Animals are observed for signs of toxicity during and after exposure for a

period of up to 14 days. Observations include changes in skin, fur, eyes, mucous

membranes, respiratory, circulatory, autonomic and central nervous systems, and

somatomotor activity and behavior pattern.

Data Collection: The number of mortalities is recorded, and the LC50 (the concentration

estimated to cause mortality in 50% of the test animals) is calculated.

Endpoint: The primary endpoint is the LC50 value and the 95% confidence intervals.

Aquatic Toxicity
Standardized tests are used to determine the toxicity of substances to aquatic organisms.

Fish, Acute Toxicity Test (OECD TG 203):

Principle: Fish are exposed to the test substance in a static or semi-static system for 96

hours.

Endpoint: The LC50 is determined.

Daphnia sp., Acute Immobilisation Test (OECD TG 202):

Principle: Young daphnids are exposed to the test substance for 48 hours.

Endpoint: The EC50 for immobilization is determined.

Freshwater Alga and Cyanobacteria, Growth Inhibition Test (OECD TG 201):

Principle: A growing culture of algae is exposed to the test substance over a period of 72

hours.

Endpoint: The EC50 for growth inhibition is determined.

Biodegradability
Various methods exist to assess the biodegradability of chemical substances. A common

approach is the measurement of carbon dioxide evolution.
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CO2 Evolution Test (Modified Sturm Test; OECD TG 301B):

Principle: The test substance is incubated in a mineral medium with a microbial inoculum.

The amount of CO2 produced is measured and compared to the theoretical maximum

amount of CO2 that can be produced from the complete oxidation of the test substance.

Procedure:

A defined concentration of the test substance is added to a mineral salt medium.

The medium is inoculated with a small number of microorganisms from a mixed

population (e.g., activated sludge).

The test vessels are incubated in the dark at a constant temperature.

The evolved CO2 is trapped in a solution (e.g., barium hydroxide or sodium hydroxide)

and quantified by titration or with an inorganic carbon analyzer.

Endpoint: The percentage of biodegradation is calculated based on the amount of CO2

produced.

Visualizations
Logical Workflow for Environmental and Safety
Assessment
The following diagram illustrates the logical workflow for assessing the environmental and

safety profile of a chemical like perfluoro-tert-butanol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1216648?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216648?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Identification

Safety Assessment Environmental Assessment

Data Endpoints

Perfluoro-tert-butanol
(CAS: 2378-02-1)

Toxicological Studies Handling & PPE Environmental Fate Ecotoxicity

Acute Toxicity (Inhalation LC50) Skin/Eye Irritation Persistence (Half-life)Bioaccumulation (BCF/BAF)Global Warming Potential Aquatic Toxicity (LC50/EC50)

Click to download full resolution via product page

Caption: Logical workflow for the environmental and safety assessment of perfluoro-tert-
butanol.

Conclusion
The available data for perfluoro-tert-butanol indicate that it is a hazardous substance

requiring careful handling due to its acute inhalation toxicity and irritant properties. While

quantitative toxicological data is limited, the existing information necessitates the use of

appropriate personal protective equipment and engineering controls to minimize exposure.

A significant data gap exists in the understanding of the environmental fate and ecotoxicity of

perfluoro-tert-butanol. The general persistence of perfluorinated compounds raises concerns,

and the lack of specific data for PFTB highlights an area where further research is critically

needed. The high radiative efficiency also suggests that its potential impact as a greenhouse

gas warrants investigation, particularly a determination of its atmospheric lifetime. For

professionals in drug development and other research fields, this lack of environmental data

should be a consideration in the lifecycle management of this chemical. It is recommended that

where possible, less persistent and better-characterized alternatives are considered. In the

absence of experimental data, computational methods such as Quantitative Structure-Activity
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Relationship (QSAR) models could be employed to estimate the environmental properties of

perfluoro-tert-butanol to provide preliminary risk assessments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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